6-Methyl-3-pyridinesulfonamide 1-oxide

• Molecular Formula: C6H8N2O3S
• Molecular Weight: 188.21 g/mol
• IUPAC Name: 6-methyl-1-oxidopyridin-1-ium-3-sulfonamide
• InChI: InChI=1S/C6H8N2O3S/c1-5-2-3-6(4-8(5)9)12(7,10)11/h2-4H,1H3,(H2,7,10,11)
• InChI Key: LFOCQZZJAWCVIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C=C(C=C1)S(=O)(=O)N)[O-]

Description

6-Methyl-3-pyridinesulfonamide 1-oxide is a useful research compound. Its molecular formula is C6H8N2O3S and its molecular weight is 188.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methylpyridine-3-sulfonamide (0.5 g, 3 mmol) in chloroform (40 mL) is added mCPBA (1.5 g; 8.7 mmol) and the reaction mixture is stirred overnight under nitrogen. The solvent is evaporated under reduced pressure. The residue is taken up in ACN and the precipitate is filtered off then dried under vacuum to afford 0.4 g (73%) of the title compound as an off white solid. 1H NMR (DMSO-d6, 400 MHz) δ 8.53 (s, 1H), 7.74 (s, 2H), 7.69-7.64 (m, 1H), 7.59-7.52 (m, 1H), 2.4 (s, 3H).